Cas no 127498-36-6 (Benzenepropanoic acid, α-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-, (αR)-)

• Product Name: Benzenepropanoic acid, α-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-, (αR)-
• CAS No: 127498-36-6
• MF: C₂₈H₂₄O₁₂
• MW: 552.482969284058
• CID: 185951
• PubChem ID: 101014456
• Update Time: 2024-03-01

Benzenepropanoic acid, α-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-,(aR)-
• Benzenepropanoic acid, a-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-
• Benzenepropanoic acid,a-[[3-[4-[[2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,[R-(Z,E)]-
• Benzenepropanoicacid, a-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,(aR)- (9CI)
• Melitric acid A methyl ester
• Methyl melitrate A
• Schizotenuin F
• Benzenepropanoic acid, α-[[(2E)-3-[4-[[(1Z)-2-(3,4-dihydroxyphenyl)-1-(methoxycarbonyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-, (αR)-
• 127498-36-6
• DTXSID401317422

• Inchi： 1S/C28H24O12/c1-38-28(37)25(14-17-3-7-19(30)21(32)12-17)39-23-8-4-15(10-22(23)33)5-9-26(34)40-24(27(35)36)13-16-2-6-18(29)20(31)11-16/h2-12,14,24,29-33H,13H2,1H3,(H,35,36)/b9-5+,25-14-/t24-/m1/s1
• InChI Key： JRSJLGASDWZQGF-FOWWGYAWSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O/C(/C(=O)OC)=C\C1C=CC(=C(C=1)O)O)=O)[C@@H](C(=O)O)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 552.12677620g/mol
• Monoisotopic Mass: 552.12677620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 200Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives